Cas no 1214319-92-2 (Azido-PEG8-acid)

• Product Name: Azido-PEG8-acid
• CAS No: 1214319-92-2
• MF: C₁₉H₃₇N₃O₁₀
• MW: 467.511186361313
• MDL: MFCD21363300
• CID: 4563271
• PubChem ID: 329823934
• Update Time: 2025-07-02

Azido-PEG8-acid Chemical and Physical Properties

Names and Identifiers

• Azido-PEG8-acid
• Azido-dPEG(R)8-acid

• MDL： MFCD21363300
• Inchi： 1S/C19H37N3O10/c20-22-21-2-4-26-6-8-28-10-12-30-14-16-32-18-17-31-15-13-29-11-9-27-7-5-25-3-1-19(23)24/h1-18H2,(H,23,24)
• InChI Key： URUGOEBULOZLBF-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 467.247894g/mol
• Monoisotopic Mass: 467.247894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 27
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 126
• Molecular Weight: 467.5g/mol

Azido-PEG8-acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Azido-PEG8-acid

Professional Introduction to Azido-PEG8-acid (CAS No. 1214319-92-2)

Azido-PEG8-acid, with the chemical name Azido-polyethylene glycol monomethylester 8-acid, is a highly versatile and innovative compound in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number CAS No. 1214319-92-2, has garnered significant attention due to its unique structural properties and broad applicability in drug development, diagnostics, and material science. The presence of an azide functional group and a polyethylene glycol (PEG) moiety makes it an attractive intermediate for constructing biocompatible and functionalized molecules.

The chemical structure of Azido-PEG8-acid consists of a polyethylene glycol chain with an azido group (-N₃) at one end and a carboxylic acid (-COOH) at the other. This bifunctional nature allows for diverse chemical modifications, making it a valuable tool in synthetic chemistry. The PEG moiety, known for its excellent biocompatibility and hydrophilicity, enhances the solubility and stability of bioconjugates, while the azide group provides a reactive site for further functionalization via click chemistry.

In recent years, Azido-PEG8-acid has been extensively studied for its role in the development of novel therapeutics. One of the most prominent applications is in the field of antibody-drug conjugates (ADCs). ADCs are a class of targeted cancer therapies that combine the specificity of antibodies with the potency of cytotoxic drugs. The azide group on Azido-PEG8-acid can be readily coupled to warheads or other therapeutic agents via copper-free click reactions, such as cycloadditions with alkynes. This method has revolutionized the synthesis of ADCs by providing a more efficient and scalable approach compared to traditional coupling methods.

Moreover, Azido-PEG8-acid has found utility in the creation of prodrugs, which are inactive precursors that release active drugs in vivo under specific conditions. The PEG chain enhances circulation time, while the azide group can be selectively removed to activate the drug payload. This strategy has been particularly successful in oncology, where prodrugs can improve drug delivery and reduce systemic toxicity.

Recent advancements in nanomedicine have also highlighted the importance of Azido-PEG8-acid. Nanoparticles, such as polymeric micelles and liposomes, are being engineered to deliver therapeutic agents with high precision. The azide group allows for site-specific modifications on these nanoparticles, enabling controlled release mechanisms and targeted drug delivery. For instance, researchers have utilized Azido-PEG8-acid to functionalize gold nanoparticles for applications in photothermal therapy and imaging.

The diagnostic field has not been left behind in this innovation. Azido-PEG8-acid is being explored as a component in contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). By conjugating this compound to targeting ligands, researchers can develop highly sensitive and specific diagnostic tools for early detection of diseases such as cancer.

The synthesis of Azido-PEG8-acid involves careful control over reaction conditions to ensure high yield and purity. Typically, it is synthesized through the controlled polymerization of ethylene oxide followed by functionalization with an azide group at one end and carboxylation at the other. Advances in synthetic methodologies have enabled the production of Azido-PEG8-acid with varying molecular weights and functionalities, catering to diverse research needs.

Regulatory considerations are also crucial when working with compounds like Azido-PEG8-acid. While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safety in laboratory settings. Good manufacturing practices (GMP) are essential when scaling up production for clinical applications.

The future prospects of Azido-PEG8-acid are vast and exciting. Ongoing research is exploring its potential in gene therapy, where it can be used to develop non-viral vectors for delivering therapeutic genes. Additionally, its applications in tissue engineering are being investigated, particularly for creating hydrogels that support cell growth and tissue regeneration.

In conclusion, Azido-PEG8-acid (CAS No. 1214319-92-2) is a cornerstone compound in modern chemical biology and pharmaceutical development. Its unique properties make it indispensable for constructing advanced bioconjugates, prodrugs, nanomedicines, and diagnostic agents. As research continues to uncover new applications, this compound will undoubtedly play a pivotal role in shaping the future of medicine.